Cas no 2172039-53-9 (5-cyclopropyl-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclopropyl-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2172039-53-9
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 6480406
• PubChem ID: 165524967
• Update Time: 2024-01-09

5-cyclopropyl-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
• 2172039-53-9
• EN300-1629366

• Inchi： 1S/C11H10N4O2/c16-11(17)8-5-9(7-1-2-7)15(14-8)10-6-12-3-4-13-10/h3-7H,1-2H2,(H,16,17)
• InChI Key： BXQJENWEWZEKHK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2CC2)N(C2C=NC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 230.08037557g/mol
• Monoisotopic Mass: 230.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų